(3-Fluoro-4-methoxy-5-methylfuran-2-yl)(phenyl)methanol

Specification

• Molecular Formula: C13H13FO3
• Molecular Weight: 236.24 g/mol
• IUPAC Name: (3-fluoro-4-methoxy-5-methylfuran-2-yl)-phenylmethanol
• Standard InChI: InChI=1S/C13H13FO3/c1-8-12(16-2)10(14)13(17-8)11(15)9-6-4-3-5-7-9/h3-7,11,15H,1-2H3
• Standard InChI Key: MASYUYNIVKCSDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(O1)C(C2=CC=CC=C2)O)F)OC

Introduction

(3-Fluoro-4-methoxy-5-methylfuran-2-yl)(phenyl)methanol is an organic compound characterized by its unique molecular structure, which includes a furan ring substituted with a methoxy group, a fluoro group, and a methyl group, linked to a phenyl group through a methanol moiety. This compound is of significant interest in organic chemistry due to its potential applications in medicinal chemistry and materials science.

2.2. Synthesis

The synthesis of (3-Fluoro-4-methoxy-5-methylfuran-2-yl)(phenyl)methanol typically involves several key steps, including reactions with Grignard reagents or other nucleophiles. The reaction conditions are critical for optimizing yield and purity. Maintaining low temperatures during the Grignard addition helps control the reaction rate and minimize side reactions. The final product can be purified through column chromatography.

Chemical Reactivity

(3-Fluoro-4-methoxy-5-methylfuran-2-yl)(phenyl)methanol exhibits typical characteristics of aromatic alcohols, including participation in oxidation reactions. The choice of reagents and conditions significantly influences the reaction pathways and yields. For instance, oxidation reactions typically require careful control of temperature and pH to avoid overoxidation.

Potential Applications

This compound has several potential applications due to its unique structural features and chemical properties. It is of interest in medicinal chemistry for the development of new drugs and in materials science for its potential use in advanced materials.